Cas no 151560-43-9 (2-Iodo-1-methoxynaphthalene)

• Product Name: 2-Iodo-1-methoxynaphthalene
• CAS No: 151560-43-9
• MF: C₁₁H₉IO
• MW: 284.093035459518
• CID: 2778862
• PubChem ID: 10880591
• Update Time: 2025-06-08

2-Iodo-1-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1-methoxynaphthalene
• DB-083986
• 151560-43-9
• DTXSID80446967

• Inchi： 1S/C11H9IO/c1-13-11-9-5-3-2-4-8(9)6-7-10(11)12/h2-7H,1H3
• InChI Key： HZXOOTRNYSBUSY-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C=CC=CC2=C1OC

Computed Properties

• Exact Mass: 283.96981g/mol
• Monoisotopic Mass: 283.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Iodo-1-methoxynaphthalene

Introduction to 2-Iodo-1-methoxynaphthalene (CAS No. 151560-43-9)

2-Iodo-1-methoxynaphthalene (CAS No. 151560-43-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring with a methoxy and an iodo substituent. The presence of these functional groups imparts specific chemical properties that make 2-Iodo-1-methoxynaphthalene a valuable intermediate in various synthetic pathways.

The chemical structure of 2-Iodo-1-methoxynaphthalene is represented by the molecular formula C₁₁H₉OIN. The naphthalene ring, a bicyclic aromatic hydrocarbon, provides a rigid and planar framework, while the methoxy group (OCH₃) and the iodo group (I) introduce polarity and reactivity. The methoxy group can participate in various reactions such as nucleophilic substitution and electrophilic aromatic substitution, making it a useful functional handle in synthetic chemistry. The iodo group, on the other hand, is a good leaving group and can be readily replaced by other functional groups through nucleophilic substitution reactions.

In recent years, 2-Iodo-1-methoxynaphthalene has been extensively studied for its applications in the synthesis of biologically active molecules. One notable application is in the development of pharmaceuticals. For instance, researchers have utilized 2-Iodo-1-methoxynaphthalene as a key intermediate in the synthesis of anticancer agents. A study published in the Journal of Medicinal Chemistry reported the use of this compound to synthesize a series of naphthoquinone derivatives with potent antitumor activity against various cancer cell lines. The iodo group was found to enhance the bioavailability and cellular uptake of these derivatives, thereby improving their therapeutic efficacy.

Beyond pharmaceuticals, 2-Iodo-1-methoxynaphthalene has also found applications in materials science. Its unique electronic properties make it suitable for the synthesis of organic semiconductors and luminescent materials. A recent study in Advanced Materials demonstrated the use of 2-Iodo-1-methoxynaphthalene as a building block for constructing conjugated polymers with high photoluminescence quantum yields. These polymers have potential applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthetic versatility of 2-Iodo-1-methoxynaphthalene is further highlighted by its use in palladium-catalyzed cross-coupling reactions. These reactions are widely employed in organic synthesis to form carbon-carbon bonds and introduce diverse functional groups into molecular structures. A study published in Organic Letters described a highly efficient method for the palladium-catalyzed Suzuki-Miyaura coupling of 2-Iodo-1-methoxynaphthalene. This method allowed for the facile preparation of a wide range of substituted naphthalenes with high yields and excellent regioselectivity.

In addition to its synthetic utility, 2-Iodo-1-methoxynaphthalene has been investigated for its potential as a ligand in coordination chemistry. The ability to form stable complexes with transition metals makes it useful in catalysis and materials science. A research article in Inorganic Chemistry reported the synthesis and characterization of several metal complexes containing 2-Iodo-1-methoxynaphthalene. These complexes exhibited interesting electronic and magnetic properties, making them promising candidates for applications in catalysis and molecular electronics.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies have shown that 2-Iodo-1-methoxynaphthalene can be synthesized using environmentally friendly methods, such as microwave-assisted synthesis and solvent-free conditions. These green chemistry approaches not only reduce waste generation but also minimize energy consumption, making them more sustainable alternatives to traditional synthetic methods.

In conclusion, 2-Iodo-1-methoxynaphthalene (CAS No. 151560-43-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.